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Compound of Interest

Compound Name: Denudanolide A

Cat. No.: B602824

Despite inquiries into the physical and chemical properties of Denudanolide A, a
comprehensive search of established chemical databases and scientific literature has yielded
no verifiable information for a compound with this name. While a single commercial supplier
lists "Denudanolide A" with a specific CAS number, this identifier is not recognized by major
international chemical registries, casting significant doubt on its validity and the existence of
publicly available data on the substance.

For researchers, scientists, and drug development professionals, access to accurate and
verifiable data on chemical compounds is paramount. However, in the case of "Denudanolide
A" the trail of scientific evidence runs cold. A thorough investigation into prominent chemical
databases, including PubChem, ChemSpider, and the Chemical Abstracts Service (CAS)
registry, reveals no entry for a compound named Denudanolide A.

A solitary listing appears on the website of a chemical supplier, BioCrick, which assigns the
CAS number 288259-72-3 and the molecular formula C20H2006 to "Denudanolide A."
However, this CAS number does not correspond to any known substance within the
comprehensive CAS registry, a global standard for chemical information. Furthermore, the
supplier's certificate of analysis for "Denudanolide A" provides only the molecular formula and
molecular weight, with no additional physical or chemical properties, spectroscopic data, or
references to peer-reviewed literature.

The "-olide" suffix in the purported name suggests that the compound could be a lactone, a
class of organic compounds prevalent in natural products. The "Denuda-" prefix might hint at
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an origin from the plant species Magnolia denudata, which is known to produce a variety of
bioactive compounds, including sesquiterpenoid lactones. While the Magnolia genus is indeed
a rich source of such compounds, with "Magnolialide" being one example found in these plants,
no scientific literature to date has reported the isolation or characterization of a compound
named "Denudanolide A" from Magnolia denudata or any other source.

The absence of "Denudanolide A" from the scientific record and reputable chemical databases
makes it impossible to provide the requested in-depth technical guide. Key information such as
molecular structure, melting point, boiling point, solubility, spectral data (NMR, IR, Mass
Spectrometry), and, crucially, any associated biological activities or signaling pathways,
remains unavailable. Consequently, the creation of structured data tables, detailed
experimental protocols, and visualizations of its mechanisms of action cannot be fulfilled.

In conclusion, based on the current body of publicly accessible scientific knowledge,
"Denudanolide A" does not appear to be a recognized or documented chemical compound.
The discrepancy of the single commercial listing without validation from established chemical
authorities suggests a potential misidentification or a proprietary compound not disclosed in the
public domain. Therefore, any scientific endeavor or drug development effort based on this
name would require direct engagement with the original source for clarification and complete
chemical characterization. Without such primary data, the scientific community cannot validate
its existence or explore its potential properties.

 To cite this document: BenchChem. [Unraveling the Enigma of Denudanolide A: A Case of
Undisclosed Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602824#physical-and-chemical-properties-of-
denudanolide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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